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Compound of Interest

Compound Name: Amidepin

Cat. No.: B1194052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of amlodipine

in various solvents. The information is intended to support research, drug development, and

formulation activities by providing key data and methodologies in a structured and accessible

format. It is important to note that the initial query for "Amidepin" yielded no results for a

compound with that specific name; the data presented here pertains to Amlodipine, as it is

highly probable that "Amidepin" was a typographical error.

Quantitative Solubility Data
The solubility of a drug substance is a critical physicochemical property that influences its

bioavailability and formulation development. Amlodipine is available as a free base and more

commonly as its besylate salt. The following tables summarize the quantitative solubility of

amlodipine and its besylate salt in various solvents.

Table 1: Solubility of Amlodipine
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Solvent Solubility Temperature (°C) Source

Dimethyl Sulfoxide

(DMSO)
~12.5 mg/mL Not Specified [1]

Ethanol ~12.5 mg/mL Not Specified [1]

Dimethylformamide

(DMF)
~20 mg/mL Not Specified [2]

Water Insoluble Not Specified [1]

Table 2: Solubility of Amlodipine Besylate
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Solvent Solubility Temperature (°C) Source

Dimethyl Sulfoxide

(DMSO)
20 mg/mL Not Specified [3]

82 mg/mL (~200.54

mM)
Not Specified [1]

Methanol Freely Soluble Not Specified [4][5]

Ethanol 14 mg/mL Not Specified [3]

Sparingly Soluble Not Specified [1][4][5]

2-Propanol Slightly Soluble Not Specified [4][5]

Water 10 mM Not Specified [3]

~1 mg/mL (pH 1-6.8) 37 [1]

Slightly Soluble Not Specified [4][5]

0.38 mg/mL (pH 1.2) Not Specified [6]

0.31 mg/mL (pH 4.5) Not Specified [6]

0.11 mg/mL (pH 6.8) Not Specified [6]

Chloroform Soluble Not Specified [3]

Supercritical CO2

(mole fraction)

4.15 x 10⁻⁶ - 11.7 x

10⁻⁶
35 [7][8]

7.04 x 10⁻⁶ - 13.5 x

10⁻⁶
45 [7][8]

9.89 x 10⁻⁶ - 18.5 x

10⁻⁶
55 [7][8]

11 x 10⁻⁶ - 23 x 10⁻⁶ 65 [7][8]

Note on Solubility Terms:

Freely Soluble: 1 part of solute dissolves in 1 to 10 parts of solvent.
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Soluble: 1 part of solute dissolves in 10 to 30 parts of solvent.

Sparingly Soluble: 1 part of solute dissolves in 30 to 100 parts of solvent.

Slightly Soluble: 1 part of solute dissolves in 100 to 1000 parts of solvent.

Insoluble: More than 10,000 parts of solvent are required to dissolve 1 part of solute.

Experimental Protocols
The determination of equilibrium solubility is a fundamental experiment in pharmaceutical

sciences. The shake-flask method is the gold-standard technique for this purpose.[9][10]

Equilibrium Solubility Determination using the Shake-
Flask Method
Objective: To determine the thermodynamic equilibrium solubility of a compound in a specific

solvent.

Materials:

Amlodipine (or its salt) as a solid powder.

Solvent of interest (e.g., purified water, buffer of specific pH, organic solvent).

Glass vials or flasks with tight-fitting caps.

Orbital shaker or rotator placed in a temperature-controlled environment.

Centrifuge.

Syringe filters (e.g., 0.22 µm PTFE or PVDF).

Analytical balance.

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other quantitative analytical instrumentation.
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Volumetric flasks and pipettes.

Procedure:

Preparation of Saturated Solution:

Add an excess amount of the solid amlodipine to a pre-determined volume of the solvent

in a glass vial. The excess solid is crucial to ensure that equilibrium is reached with the

solid phase present.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials on an orbital shaker or rotator in a temperature-controlled chamber (e.g.,

25 °C or 37 °C).

Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to

72 hours. The time required to reach equilibrium should be determined experimentally by

taking samples at different time points (e.g., 24, 48, and 72 hours) until the concentration

of the dissolved solute remains constant.[11]

Phase Separation:

After the equilibration period, remove the vials from the shaker and allow the undissolved

solid to sediment.

To separate the saturated solution from the excess solid, centrifuge the vials at a high

speed.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear supernatant using a pipette.

Filter the collected supernatant through a syringe filter to remove any remaining solid

particles. Adsorption of the compound to the filter should be evaluated and minimized.
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Dilute the filtered solution gravimetrically or volumetrically with the appropriate mobile

phase or solvent to a concentration within the calibrated range of the analytical method.

Quantification:

Analyze the concentration of amlodipine in the diluted samples using a validated HPLC

method or another suitable analytical technique.

Prepare a calibration curve using standard solutions of known amlodipine concentrations.

Data Analysis:

Calculate the concentration of amlodipine in the original saturated solution by applying the

dilution factor.

The experiment should be performed in triplicate to ensure the reproducibility of the

results.

Visualizations
Amlodipine Mechanism of Action: Signaling Pathway
Amlodipine's primary mechanism of action is the blockade of L-type calcium channels, which

leads to vasodilation.[12][13] However, research has shown that its effects may also involve

other signaling pathways, such as the PI3K/Akt pathway, which can contribute to its

cardioprotective effects by inhibiting the production of inflammatory mediators.[14]
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Caption: Amlodipine's signaling pathway.

Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the shake-flask method for determining the

equilibrium solubility of amlodipine.
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3. Phase Separation

4. Analysis

5. Result
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Caption: Workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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